molecular formula C13H9FN4O2 B2445938 6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate CAS No. 478046-02-5

6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate

Cat. No. B2445938
CAS RN: 478046-02-5
M. Wt: 272.239
InChI Key: CKESBLLQRJJWSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate” is likely to be a solid under normal conditions . It contains a triazolo[4,3-b]pyridazine ring, which is a type of heterocyclic compound. This means it contains atoms of at least two different elements in its rings .


Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of its atoms and the bonds between them. It contains a triazolo[4,3-b]pyridazine ring attached to a 4-fluorobenzenecarboxylate group . The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The triazolo[4,3-b]pyridazine ring and the 4-fluorobenzenecarboxylate group could potentially undergo various chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom in the 4-fluorobenzenecarboxylate group could influence the compound’s reactivity and stability .

Scientific Research Applications

Synthesis and Structural Studies

6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate and its derivatives are primarily synthesized for structural studies and characterization. For example, Aggarwal et al. (2019) synthesized a series of bis-1,2,4-triazolo-[4,3-b][3′,4′-f]pyridazines, closely related to the compound , characterized by various spectroscopic techniques and crystal analysis. These studies highlighted the non-planar tricyclic core and specific molecular interactions, like F...F interactions, contributing to the formation of molecular chains (Aggarwal, 2019).

Crystal Structure Characterization and DFT Calculations

Detailed crystal structure characterization and Density Functional Theory (DFT) calculations are common applications. For instance, Sallam et al. (2021) focused on pyridazine derivatives, closely related structurally, synthesizing and characterizing them via NMR, IR, mass spectral studies, and X-ray diffraction. They performed DFT calculations to analyze the molecular structure, energy levels, and intermolecular interactions, contributing significantly to the understanding of the chemical properties and reactivity of these compounds (Sallam, 2021).

Antioxidant and Antimicrobial Properties

Some derivatives of 6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate exhibit significant antioxidant and antimicrobial properties. Shakir et al. (2017) synthesized derivatives with the antioxidant capacity evaluated through DPPH and FRAP assays, showing potential for therapeutic applications (Shakir, 2017). Similarly, Ruso et al. (2014) prepared novel derivatives and tested their antimicrobial activities against various microorganisms, indicating potential as antimicrobial agents (Ruso, 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, the mechanism of action would involve how the compound interacts with biological targets in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety .

Future Directions

The future directions for research on this compound could involve exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis .

properties

IUPAC Name

(6-methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-yl) 4-fluorobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9FN4O2/c1-8-6-11(12-16-15-7-18(12)17-8)20-13(19)9-2-4-10(14)5-3-9/h2-7H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKESBLLQRJJWSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN2C=NN=C2C(=C1)OC(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Methyl[1,2,4]triazolo[4,3-b]pyridazin-8-yl 4-fluorobenzenecarboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.